Cas no 122159-58-4 (3-(3-TRIFLUOROMETHYL-PHENYL)-THIOPHENE)
122159-58-4 structure
Product Name:3-(3-TRIFLUOROMETHYL-PHENYL)-THIOPHENE
CAS No:122159-58-4
MF:C11H7F3S
MW:228.233492136002
CID:891286
PubChem ID:7176328
Update Time:2025-04-19
3-(3-TRIFLUOROMETHYL-PHENYL)-THIOPHENE Chemical and Physical Properties
Names and Identifiers
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- 3-(3-TRIFLUOROMETHYL-PHENYL)-THIOPHENE
- 3-(4-TRIFLUOROMETHYL-PHENYL)-THIOPHENE
- AKOS BAR-1395
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- Inchi: 1S/C11H7F3S/c12-11(13,14)10-3-1-8(2-4-10)9-5-6-15-7-9/h1-7H
- InChI Key: ODBMKCKBKQEWKI-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 228.02205588g/mol
- Monoisotopic Mass: 228.02205588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 28.2Ų
3-(3-TRIFLUOROMETHYL-PHENYL)-THIOPHENE Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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